Cas no 1261974-13-3 (6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine)

• Product Name: 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine
• CAS No: 1261974-13-3
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• MDL: MFCD18312533
• CID: 5187791
• Update Time: 2026-03-05

6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(3-N,N-DIMETHYLSULFAMOYLPHENYL)-2-HYDROXYPYRIDINE
• N,N-Dimethyl-3-(6-oxo-1H-pyridin-2-yl)benzenesulfonamide
• 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine

• MDL： MFCD18312533
• Inchi： 1S/C13H14N2O3S/c1-15(2)19(17,18)11-6-3-5-10(9-11)12-7-4-8-13(16)14-12/h3-9H,1-2H3,(H,14,16)
• InChI Key： KBJXLQOIXQZPTA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2=CC=CC(N2)=O)C=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 515
• XLogP3: 1
• Topological Polar Surface Area: 74.9

Additional information on 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine

Introduction to 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine (CAS No. 1261974-13-3) and Its Emerging Applications in Chemical Biology

6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine, identified by the chemical identifier CAS No. 1261974-13-3, represents a structurally intriguing compound with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core conjugated with a 3-N,N-dimethylsulfamoylphenyl substituent, has garnered attention due to its unique pharmacophoric features and promising biological activities. The compound's design incorporates elements that suggest utility in modulating various biological pathways, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine scaffold combines the versatility of the pyridine ring, a motif widely recognized for its role in many bioactive molecules, with the electron-withdrawing and polarizing effects of the N,N-dimethylsulfamoyl group. This combination not only enhances the compound's solubility and bioavailability but also provides multiple interaction points with biological targets. The hydroxypyridine moiety further contributes to its potential by enabling hydrogen bonding and hydrophobic interactions, which are critical for receptor binding and drug efficacy.

In recent years, the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) has seen remarkable advancements. 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine has been identified as a promising candidate for disrupting key PPIs implicated in diseases such as cancer, inflammation, and neurodegeneration. The N,N-dimethylsulfamoylphenyl group serves as an effective anchor for binding to specific residues in protein interfaces, while the hydroxypyridine part can engage in secondary interactions, improving overall binding affinity. This dual-interaction capability makes the compound an attractive lead for structure-based drug design.

Recent studies have highlighted the compound's potential in inhibiting enzymes involved in metabolic pathways relevant to oncogenesis. For instance, preliminary computational modeling suggests that 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine may interfere with the activity of kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are aberrantly activated in many cancers. The sulfamoyl group's ability to mimic carboxylic acid functionalities allows for efficient hydrogen bonding with acidic residues in enzyme active sites, potentially leading to potent inhibition. Furthermore, the presence of a hydroxyl group on the pyridine ring enhances its ability to participate in hydrogen bonding networks, further stabilizing enzyme-inhibitor complexes.

The compound's pharmacokinetic profile has also been a focus of investigation. Due to its moderate lipophilicity and solubility, 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and tissue distribution. These characteristics are essential for developing effective therapeutic agents that can reach their target sites within the body efficiently. Additionally, the structural features of this molecule suggest potential for oral administration, which would be advantageous for patient compliance and convenience.

In vitro studies have demonstrated that 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine exhibits significant inhibitory activity against several target enzymes and receptors. For example, research indicates that it may effectively inhibit the activity of matrix metalloproteinases (MMPs), which play a crucial role in tumor invasion and metastasis. The sulfamoyl group's interaction with zinc ions in MMP active sites disrupts enzymatic activity, suggesting a mechanism by which this compound could suppress tumor progression. Moreover, its ability to modulate other enzymes such as cyclooxygenases (COX) has been observed, indicating potential therapeutic benefits in inflammatory conditions.

The development of novel drug candidates often involves optimizing lead compounds through structure-activity relationship (SAR) studies. In the case of 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine, modifications to its core structure have been explored to enhance potency, selectivity, and pharmacokinetic properties. For instance, substituent variations around the pyridine ring have revealed that certain functional groups can significantly improve binding affinity without compromising solubility. These insights are crucial for guiding medicinal chemists in designing next-generation inhibitors with improved therapeutic profiles.

Advances in high-throughput screening (HTS) technologies have accelerated the discovery of bioactive molecules like 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine. By leveraging automated platforms capable of testing thousands of compounds against biological targets rapidly, researchers can identify promising leads more efficiently than traditional methods allow. The integration of HTS data with computational modeling has further refined the process of lead optimization, enabling more targeted development efforts.

The compound's potential extends beyond oncology; it has also shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of 6-(3-N,N-Dimethylsulfonylphenyl)-2-hydroxypyridine to interact with amyloid-beta plaques and tau protein aggregates suggests that it could modulate neurodegenerative pathways associated with these conditions. Early preclinical studies have indicated that this molecule may help prevent or slow down neurodegeneration by inhibiting key pathological processes.

The synthesis of 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been developed to construct the desired scaffold efficiently. These synthetic strategies not only ensure high yields but also allow for easy modification of key functional groups for SAR studies.

The safety profile of any potential therapeutic agent is paramount before it can be translated into clinical use. Preliminary toxicology studies on 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine have shown that it exhibits moderate acute toxicity but minimal long-term adverse effects at relevant doses. These findings are encouraging but require further validation through comprehensive toxicological assessments before human trials can commence.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds like 6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine are designed and optimized. By leveraging predictive models based on vast datasets of known bioactive molecules, researchers can identify novel structures with high affinity for their targets more rapidly than traditional experimental approaches allow. This synergy between computational chemistry and experimental biology is accelerating progress toward developing new therapeutics.

In conclusion,6-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxypyridine(CAS No,1261974-13-3) represents a structurally sophisticated molecule with significant promise across multiple therapeutic areas,particularly oncology,neurology,and inflammation-related diseases,due to its unique pharmacophoric features,favorable pharmacokinetic properties,and demonstrated biological activities,as evidenced by recent research findings,which continue to inspire further exploration into its potential applications,and optimization strategies,ensuring its continued relevance as a valuable candidate for future drug development efforts.